4-cyano-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)benzamide

• IUPAC Name: 4-cyano-N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]benzamide
• InChI: InChI=1S/C19H21N3O2/c20-12-15-3-5-17(6-4-15)19(23)21-13-16-7-9-22(10-8-16)14-18-2-1-11-24-18/h1-6,11,16H,7-10,13-14H2,(H,21,23)
• InChI Key: CCSUQTFVUHPXOV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=CC=C(C=C2)C#N)CC3=CC=CO3
• Molecular Formula: C19H21N3O2
• Molecular Weight: 323.4 g/mol

Description

The compound “4-cyano-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)benzamide” is a complex organic molecule. It contains a benzamide group, which is a common motif in pharmaceutical drugs. The molecule also contains a cyano group attached to the benzene ring, a furan ring, and a piperidine ring, which are all common structures in medicinal chemistry.

Molecular Structure Analysis

The molecule contains several functional groups that could influence its properties and reactivity. The benzamide and cyano groups are polar and could participate in hydrogen bonding. The furan and piperidine rings are likely to influence the molecule’s 3D shape and could be involved in pi stacking interactions.

Physical And Chemical Properties Analysis

Based on the structure, we can predict that this compound would likely be a solid at room temperature. The presence of polar groups suggests it would have some solubility in polar solvents like DMF and DMSO.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many drugs work by interacting with specific proteins in the body, and the structure of this compound suggests it could potentially interact with a variety of targets.

Safety and Hazards

Without specific toxicity data, it’s hard to say for certain, but as with any chemical, care should be taken to avoid unnecessary exposure. Always follow appropriate safety protocols when handling chemicals.

Future Directions

Future research could involve synthesizing this compound and testing its biological activity. Depending on the results, it could be further optimized and potentially developed into a drug.